Cas no 1291834-04-2 (4-[4-(2,5-dimethylphenyl)piperazine-1-carbonyl]-N-(4-ethylphenyl)-1H-1,2,3-triazol-5-amine)

4-[4-(2,5-Dimethylphenyl)piperazine-1-carbonyl]-N-(4-ethylphenyl)-1H-1,2,3-triazol-5-amine is a structurally complex compound featuring a triazole-amine core linked to a piperazine-carbonyl moiety and substituted aromatic groups. Its design incorporates a 2,5-dimethylphenyl and 4-ethylphenyl motif, which may enhance binding affinity and selectivity in pharmacological applications. The triazole ring contributes to metabolic stability, while the piperazine scaffold offers conformational flexibility, potentially improving interactions with biological targets. This compound is of interest in medicinal chemistry research, particularly for exploring structure-activity relationships in receptor modulation. Its synthetic route allows for further derivatization, making it a versatile intermediate for developing novel bioactive molecules.
4-[4-(2,5-dimethylphenyl)piperazine-1-carbonyl]-N-(4-ethylphenyl)-1H-1,2,3-triazol-5-amine structure
1291834-04-2 structure
Product Name:4-[4-(2,5-dimethylphenyl)piperazine-1-carbonyl]-N-(4-ethylphenyl)-1H-1,2,3-triazol-5-amine
CAS No:1291834-04-2
MF:C23H32N6O
MW:408.539784431458
CID:5322602
Update Time:2025-10-17

4-[4-(2,5-dimethylphenyl)piperazine-1-carbonyl]-N-(4-ethylphenyl)-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 4-[4-(2,5-dimethylphenyl)piperazine-1-carbonyl]-N-(4-ethylphenyl)-1H-1,2,3-triazol-5-amine
    • [4-(2,5-dimethylphenyl)piperazin-1-yl]-[5-(4-ethylanilino)triazolidin-4-yl]methanone
    • Inchi: 1S/C23H32N6O/c1-4-18-7-9-19(10-8-18)24-22-21(25-27-26-22)23(30)29-13-11-28(12-14-29)20-15-16(2)5-6-17(20)3/h5-10,15,21-22,24-27H,4,11-14H2,1-3H3
    • InChI Key: PJGZAHVRXJDHOX-UHFFFAOYSA-N
    • SMILES: O=C(C1C(NC2C=CC(CC)=CC=2)NNN1)N1CCN(C2C=C(C)C=CC=2C)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 558
  • XLogP3: 4.2
  • Topological Polar Surface Area: 71.7

4-[4-(2,5-dimethylphenyl)piperazine-1-carbonyl]-N-(4-ethylphenyl)-1H-1,2,3-triazol-5-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F6609-6094-2μmol
4-[4-(2,5-dimethylphenyl)piperazine-1-carbonyl]-N-(4-ethylphenyl)-1H-1,2,3-triazol-5-amine
1291834-04-2
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1291834-04-2 90%+
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4-[4-(2,5-dimethylphenyl)piperazine-1-carbonyl]-N-(4-ethylphenyl)-1H-1,2,3-triazol-5-amine Related Literature

Additional information on 4-[4-(2,5-dimethylphenyl)piperazine-1-carbonyl]-N-(4-ethylphenyl)-1H-1,2,3-triazol-5-amine

Exploring the Compound CAS No. 1291834-04-2: A Comprehensive Overview

The compound CAS No. 1291834-04-2, also known as 4-[4-(2,5-dimethylphenyl)piperazine-1-carbonyl]-N-(4-ethylphenyl)-1H-1,2,3-triazol-5-amine, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which incorporates both a piperazine ring and a triazole moiety, making it a unique candidate for various applications in drug discovery and material science.

Recent studies have highlighted the potential of this compound as a building block for advanced materials. The integration of the piperazine group with the triazole ring introduces a level of structural diversity that is rare among similar compounds. This structural uniqueness allows for versatile interactions in chemical reactions, making it an ideal candidate for exploring novel synthetic pathways. Researchers have demonstrated that this compound can serve as a precursor for constructing advanced polymers and hybrid materials, which could find applications in electronics and biotechnology.

In the realm of pharmacology, CAS No. 1291834-04-2 has shown promise as a potential drug candidate due to its ability to modulate specific biological pathways. The presence of the triazole group is particularly significant, as it is known to enhance bioavailability and stability in biological systems. Recent experiments have revealed that this compound exhibits selective binding to certain receptors, suggesting its potential role in treating neurological disorders or inflammatory conditions.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the piperazine ring through reductive amination and the subsequent coupling with the triazole moiety via click chemistry. This approach ensures high yields and excellent purity, which are critical for both academic research and industrial applications.

From an environmental perspective, researchers have evaluated the ecological impact of this compound during its synthesis and application phases. Studies indicate that with proper waste management and recycling practices, the environmental footprint can be significantly minimized. This aligns with global efforts to promote sustainable chemistry and green manufacturing processes.

In conclusion, CAS No. 1291834-04-2 represents a cutting-edge advancement in chemical design and synthesis. Its unique structure, combined with its versatile functional groups, positions it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new applications and optimize its properties, this compound is poised to play an increasingly important role in shaping future innovations across multiple disciplines.

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